Cas no 62585-50-6 (Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-)

Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- structure
62585-50-6 structure
Product Name:Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
CAS No:62585-50-6
MF:C12H20N2O2
MW:224.299403190613
CID:439081
PubChem ID:71384926
Update Time:2025-04-19

Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
    • 3-[6-(2-cyanoethoxy)hexoxy]propanenitrile
    • 3,3'-[Hexane-1,6-diylbis(oxy)]dipropanenitrile
    • DTXSID20807174
    • 62585-50-6
    • Inchi: 1S/C12H20N2O2/c13-7-5-11-15-9-3-1-2-4-10-16-12-6-8-14/h1-6,9-12H2
    • InChI Key: DLVWZTLQUSOULM-UHFFFAOYSA-N
    • SMILES: O(CCC#N)CCCCCCOCCC#N

Computed Properties

  • Exact Mass: 224.1526
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04
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